Cas no 1249572-62-0 (1-(3-Bromopropyl)-3,5-dimethylpiperidine)

• Product Name: 1-(3-Bromopropyl)-3,5-dimethylpiperidine
• CAS No: 1249572-62-0
• MF: C₁₀H₂₀BrN
• MW: 234.176502227783
• CID: 5295319
• Update Time: 2025-05-20

1-(3-Bromopropyl)-3,5-dimethylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromopropyl)-3,5-dimethylpiperidine
• Piperidine, 1-(3-bromopropyl)-3,5-dimethyl-
• 1-(3-Bromopropyl)-3,5-dimethylpiperidine

• Inchi： 1S/C10H20BrN/c1-9-6-10(2)8-12(7-9)5-3-4-11/h9-10H,3-8H2,1-2H3
• InChI Key： VFKSTWWJISTDCX-UHFFFAOYSA-N
• SMILES： BrCCCN1CC(C)CC(C)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 117
• XLogP3: 3.1
• Topological Polar Surface Area: 3.2

Additional information on 1-(3-Bromopropyl)-3,5-dimethylpiperidine

Recent Advances in the Study of 1-(3-Bromopropyl)-3,5-dimethylpiperidine (CAS: 1249572-62-0) in Chemical Biology and Pharmaceutical Research

The compound 1-(3-Bromopropyl)-3,5-dimethylpiperidine (CAS: 1249572-62-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bromopropyl and dimethylpiperidine moieties, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and biochemical studies. Recent studies have focused on its synthesis, structural modifications, and biological activities, providing valuable insights into its therapeutic potential and mechanistic pathways.

One of the key areas of research involves the synthesis and optimization of 1-(3-Bromopropyl)-3,5-dimethylpiperidine for improved pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel synthetic route that enhances the yield and purity of this compound, making it more accessible for further biological evaluations. The researchers employed a combination of nucleophilic substitution and catalytic hydrogenation techniques, achieving a high degree of stereochemical control and scalability. This advancement is expected to facilitate the development of derivatives with enhanced bioactivity and reduced off-target effects.

In addition to its synthetic applications, 1-(3-Bromopropyl)-3,5-dimethylpiperidine has been investigated for its role as a versatile intermediate in the design of bioactive molecules. Recent findings from a study in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its utility in the construction of sigma-1 receptor ligands, which are of interest for their potential in treating neurological disorders such as Alzheimer's disease and depression. The compound's ability to act as a scaffold for structural diversification has enabled researchers to explore a wide range of pharmacophores, leading to the identification of several lead compounds with promising in vitro and in vivo activities.

Another significant development is the exploration of 1-(3-Bromopropyl)-3,5-dimethylpiperidine's mechanism of action at the molecular level. A recent study published in ACS Chemical Biology (2024) utilized computational modeling and biochemical assays to elucidate its interactions with target proteins. The findings revealed that the compound exhibits selective binding to specific protein domains, modulating key signaling pathways involved in cell proliferation and apoptosis. These insights have opened new avenues for the rational design of targeted therapies, particularly in oncology.

Despite these advancements, challenges remain in the clinical translation of 1-(3-Bromopropyl)-3,5-dimethylpiperidine-based therapeutics. Issues such as metabolic stability, bioavailability, and potential toxicity need to be addressed through further preclinical studies. However, the compound's unique structural features and demonstrated bioactivity make it a compelling candidate for continued investigation. Future research directions may include the development of prodrug strategies, formulation optimization, and combination therapies to maximize its therapeutic potential.

In conclusion, 1-(3-Bromopropyl)-3,5-dimethylpiperidine (CAS: 1249572-62-0) represents a promising molecule in the realm of chemical biology and pharmaceutical research. Recent studies have shed light on its synthetic accessibility, biological activities, and mechanistic insights, paving the way for its potential application in drug discovery and development. As research progresses, this compound is expected to play an increasingly important role in addressing unmet medical needs and advancing the field of medicinal chemistry.